Cas no 144239-67-8 (methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate)

• Product Name: methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate
• CAS No: 144239-67-8
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• MDL: MFCD30064282
• CID: 108678
• PubChem ID: 57348447
• Update Time: 2025-05-20

methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineaceticacid, 3,6-dioxo-, methyl ester, (R)- (9CI)
• METHYL [(2R)-3,6-DIOXOPIPERAZIN-2-YL]ACETATE
• methyl 2-[(2R)-3,6-dioxopiperazin-2-yl]acetate
• methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate
• EN300-22010853
• (R)-Methyl 2-(3,6-dioxopiperazin-2-yl)acetate
• 144239-67-8
• 2-Piperazineacetic acid, 3,6-dioxo-, methyl ester, (R)- (9CI)
• (R)-Methyl2-(3,6-dioxopiperazin-2-yl)acetate

• MDL： MFCD30064282
• Inchi： 1S/C7H10N2O4/c1-13-6(11)2-4-7(12)8-3-5(10)9-4/h4H,2-3H2,1H3,(H,8,12)(H,9,10)/t4-/m1/s1
• InChI Key： FNJRVMKCXNKPKH-SCSAIBSYSA-N
• SMILES： O=C1[C@@H](CC(=O)OC)NC(CN1)=O

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 84.5Ų

Additional information on methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate

Methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate (CAS No. 144239-67-8): A Comprehensive Overview

Methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate (CAS No. 144239-67-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This ester derivative, featuring a piperazine dione core, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for more complex molecules, particularly in the development of novel therapeutic agents.

The compound's chiral center at the 2-position of the piperazine ring makes it particularly valuable for stereoselective synthesis. Its diketopiperazine scaffold is known to exhibit interesting biological activities, which has led to its incorporation into various drug candidates. Recent studies have highlighted its potential in addressing antibiotic resistance, one of the most pressing challenges in modern medicine, by serving as a precursor for new classes of antimicrobial agents.

From a chemical perspective, methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate demonstrates remarkable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its ester functionality provides a convenient handle for further chemical modifications, allowing researchers to explore diverse molecular architectures. The compound's solubility profile, with moderate solubility in polar organic solvents, facilitates its use in common organic reactions.

In the context of current research trends, this compound has shown promise in the development of targeted therapies for chronic diseases. Its structural features align well with the growing demand for precision medicine approaches, particularly in oncology and neurodegenerative disorders. The pharmaceutical industry has shown increasing interest in such small molecule scaffolds as they offer opportunities for creating more effective and selective drugs with fewer side effects.

The synthesis of methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate typically involves multi-step organic transformations, with careful attention to maintaining the stereochemical integrity at the chiral center. Recent advances in green chemistry have led to more sustainable production methods, addressing the growing demand for environmentally friendly synthetic processes. These developments are particularly relevant given the current emphasis on sustainable pharmaceutical manufacturing.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm not only the compound's purity but also its absolute configuration, which is crucial for its intended applications. The availability of high-quality analytical data has contributed to its growing adoption in both academic and industrial research settings.

From a commercial perspective, the demand for methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in drug discovery programs. The compound's versatility as a synthetic intermediate has made it a valuable asset in medicinal chemistry workflows. Suppliers have responded to this demand by offering the material in various quantities, from milligram-scale for initial screening to kilogram quantities for process development.

Quality control standards for CAS 144239-67-8 have become increasingly stringent, reflecting its importance in pharmaceutical applications. Reputable manufacturers now provide comprehensive certificates of analysis, including detailed information on chromatographic purity, residual solvents, and heavy metal content. These quality assurances are essential for researchers who require consistent performance in their synthetic endeavors.

The future outlook for methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate appears promising, with several research groups investigating its potential in new therapeutic areas. Its compatibility with modern high-throughput screening platforms and combinatorial chemistry approaches positions it well for continued relevance in drug discovery. As the pharmaceutical industry continues to prioritize molecular diversity in compound libraries, the demand for such well-characterized building blocks is expected to grow.

For researchers working with this compound, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed when handling methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate. Storage under inert atmosphere at controlled temperatures is recommended for long-term preservation of the material's quality and reactivity.

In conclusion, methyl 2-(2R)-3,6-dioxopiperazin-2-ylacetate (CAS No. 144239-67-8) represents an important tool in modern medicinal chemistry. Its unique structural features, combined with its synthetic versatility, make it a valuable asset in the ongoing search for new therapeutic agents. As research continues to uncover new applications for this compound, its role in pharmaceutical development is likely to expand, contributing to advancements in healthcare and drug discovery.